Cas no 1157009-03-4 (N-[2-(thiophen-2-yl)ethyl]oxan-4-amine)

• Product Name: N-[2-(thiophen-2-yl)ethyl]oxan-4-amine
• CAS No: 1157009-03-4
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5097732
• PubChem ID: 43608431
• Update Time: 2026-03-02

N-[2-(thiophen-2-yl)ethyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-N-[2-(2-thienyl)ethyl]-
• n-(2-(Thiophen-2-yl)ethyl)tetrahydro-2h-pyran-4-amine
• N-[2-(thiophen-2-yl)ethyl]oxan-4-amine

• Inchi： 1S/C11H17NOS/c1-2-11(14-9-1)3-6-12-10-4-7-13-8-5-10/h1-2,9-10,12H,3-8H2
• InChI Key： CBHGELKPVKBZGD-UHFFFAOYSA-N
• SMILES： C1OCCC(NCCC2SC=CC=2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-[2-(thiophen-2-yl)ethyl]oxan-4-amine

N-[2-(Thiophen-2-yl)ethyl]oxan-4-amine: A Comprehensive Overview

The compound CAS No. 1157009-03-4, also known as N-[2-(thiophen-2-yl)ethyl]oxan-4-amine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the details of its structure, synthesis, applications, and the latest research findings.

N-[2-(Thiophen-2-yl)ethyl]oxan-4-amine is an organic compound characterized by a thiophene ring attached to an ethyl group, which is further connected to an oxazolidinone moiety. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's stability and reactivity. The oxazolidinone group, on the other hand, imparts amine functionalities, making this compound versatile in various chemical reactions. The combination of these structural elements makes it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of CAS No. 1157009-03-4 in drug discovery. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The thiophene moiety has been shown to enhance the pharmacokinetic properties of the compound, such as solubility and bioavailability, which are critical for drug candidates.

The synthesis of N-[2-(Thiophen-2-yl)ethyl]oxan-4-amine involves a multi-step process that typically starts with the preparation of the thiophene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These methods often utilize transition metal catalysts or microwave-assisted reactions to achieve high yields and purity levels.

In terms of applications, this compound has found utility in materials science as well. Its ability to form stable complexes with metal ions makes it a promising candidate for coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Additionally, the compound's amine functionality allows it to participate in click chemistry reactions, further expanding its utility in constructing complex molecular architectures.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of CAS No. 1157009-03-4. Preliminary studies suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental impact and develop sustainable practices for its production and disposal.

In conclusion, N-[2-(Thiophen-2-yl)ethyl]oxan-4-amine (CAS No. 1157009-03_4) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations. As research continues to uncover its potential, this compound is poised to play a significant role in both academic and industrial settings.